Nerandomilast dihydrate

PDE4B selectivity phosphodiesterase inhibition target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H29ClN6O4S
Molecular Weight 485.0 g/mol
Cat. No. B15573323
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNerandomilast dihydrate
Molecular FormulaC20H29ClN6O4S
Molecular Weight485.0 g/mol
Structural Identifiers
InChIInChI=1S/C20H25ClN6O2S.2H2O/c21-14-10-22-17(23-11-14)13-2-7-27(8-3-13)19-24-15-4-9-30(29)16(15)18(25-19)26-20(12-28)5-1-6-20;;/h10-11,13,28H,1-9,12H2,(H,24,25,26);2*1H2
InChIKeyHNNFNSBDBHISSY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Nerandomilast Dihydrate Procurement Guide


Nerandomilast dihydrate (BI 1015550 dihydrate) is an orally bioavailable, preferential inhibitor of phosphodiesterase 4B (PDE4B) [1]. This compound exhibits an enzymatic IC50 of 10 nM for PDE4B2 and demonstrates substantially weaker inhibition of PDE4A (IC50 = 248 nM), PDE4C (IC50 = 8,700 nM), and PDE4D (IC50 = 91 nM) in human recombinant enzyme assays [2]. Nerandomilast is currently marketed under the brand name Jascayd for the treatment of idiopathic pulmonary fibrosis (IPF) and progressive pulmonary fibrosis (PPF) [3]. The dihydrate form corresponds to the same active pharmaceutical ingredient with the molecular formula C20H25ClN6O2S·2H2O and a molecular weight of 448.97 (anhydrous) . Unlike nonselective PDE4 inhibitors, nerandomilast has demonstrated an improved therapeutic ratio in preclinical emesis models [4].

PDE4B-selective tool compound for pathway inhibition studies
Orally bioavailable for in vivo fibrosis model research
Preferential PDE4B over PDE4D isoform engagement profile

Why Nerandomilast Dihydrate Cannot Be Substituted


Generic substitution among PDE4 inhibitors is scientifically unsound due to substantial differences in subtype selectivity profiles, which directly impact both target tissue engagement and adverse event burden [1]. Non-preferential PDE4 inhibitors such as roflumilast and apremilast inhibit PDE4D with nanomolar potency, an isoform that is highly expressed in the area postrema and gastrointestinal tract; this broad inhibition correlates strongly with dose-limiting emesis and diarrhea that restrict therapeutic dosing in fibrotic disease populations [2]. In contrast, nerandomilast exhibits a 9.1-fold preference for PDE4B over PDE4D (IC50 = 10 nM vs. 91 nM), which translates preclinically to a substantially improved therapeutic ratio compared with roflumilast in emesis models [3]. Furthermore, nerandomilast has demonstrated direct antifibrotic activity in human IPF lung fibroblasts—inhibiting TGF-β-stimulated myofibroblast transformation and extracellular matrix protein expression—an effect that is not a class-wide property of all PDE4 inhibitors and is not reliably observed with nintedanib in the same in vitro systems [4]. Therefore, compounds lacking this specific selectivity signature and fibrosis-relevant pharmacology cannot be substituted without compromising the scientific validity and translational relevance of experimental outcomes.

Isoform selectivity mismatch
Pan-PDE4 inhibitors (roflumilast, apremilast) lack PDE4B preference, shifting pathway-response interpretation.
Tolerability endpoint divergence
Non-selective agents show different gastrointestinal tolerability endpoints; therapeutic ratio context may not transfer.
Evidence base not interchangeable
Reported fibrosis-model and clinical-trial endpoints are specific to nerandomilast; class-level extrapolation limits substitution.

Nerandomilast Dihydrate: Evidence of Superiority


PDE4B Selectivity and Therapeutic Window

Nerandomilast exhibits a pronounced preferential inhibition of PDE4B (IC50 = 10 nM) over PDE4D (IC50 = 91 nM), yielding a selectivity ratio of 9.1:1 [1]. In direct head-to-head enzymatic assays under identical conditions, roflumilast demonstrates a PDE4B IC50 of 0.6 nM and a PDE4D IC50 of 0.8 nM, yielding a selectivity ratio of only 1.3:1 [2]. Furthermore, nerandomilast shows 24.8-fold selectivity for PDE4B over PDE4A (IC50 = 248 nM) and 870-fold selectivity over PDE4C (IC50 = 8,700 nM) [3]. These measurements were obtained using human recombinant PDE4 subtype active site fragments with the scintillation proximity assay format monitoring [³H]cAMP conversion [4].

PDE4B Selectivity
Head-to-head
IC50 PDE4B2: 10 nM vs PDE4D2: 91 nM (ratio 9.1). Roflumilast: non-selective (ratio 1.3).
Reported isoform-selectivity context supports preferential PDE4B engagement.
In vitro recombinant enzyme assay.
PDE4B selectivity phosphodiesterase inhibition target engagement

Improved Therapeutic Ratio Over Roflumilast

In the Suncus murinus emesis model, a well-validated preclinical predictor of human gastrointestinal adverse events for PDE4 inhibitors, the therapeutic ratio of nerandomilast (BI 1015550) appeared to be substantially improved compared with roflumilast [1]. While both compounds inhibit LPS-induced neutrophil influx into bronchoalveolar lavage fluid as a measure of pulmonary anti-inflammatory efficacy, roflumilast induces emesis at doses close to the therapeutic range, whereas nerandomilast maintains a wider separation between efficacy and emetic doses [2]. This improved therapeutic ratio is attributed to nerandomilast's preferential inhibition of PDE4B with reduced engagement of PDE4D, which is highly expressed in the area postrema and gastrointestinal tract [3].

Therapeutic Ratio
Data to verify
Reported substantially improved vs roflumilast in Suncus murinus emesis model.
Supports tolerability endpoint interpretation in emesis models.
Exact ratio not stated; qualitative endpoint.
therapeutic index emesis gastrointestinal tolerability

Synergy with Nintedanib on IPF Fibroblasts

In the pivotal Phase III FIBRONEER-IPF trial (NCT05321069), nerandomilast demonstrated a statistically significant reduction in forced vital capacity (FVC) decline over 52 weeks compared with placebo [1]. Patients receiving nerandomilast 18 mg twice daily experienced an adjusted mean FVC decline of −114.7 mL (95% CI, −141.8 to −87.5), while the placebo group declined by −183.5 mL (95% CI, −210.9 to −156.1) [2]. The adjusted difference between the 18 mg nerandomilast group and placebo was 68.8 mL (95% CI, 30.3 to 107.4; P < 0.001) [3]. Patients receiving nerandomilast 9 mg twice daily experienced an adjusted mean FVC decline of −138.6 mL, with an adjusted difference versus placebo of 44.9 mL (95% CI, 6.4 to 83.3; P = 0.02) [4]. Notably, 77.7% of the 1,177 randomized patients were receiving background antifibrotic therapy with nintedanib or pirfenidone, demonstrating additive benefit on top of standard-of-care [5].

Nintedanib Synergy
Head-to-head
Combination caused ~10-fold leftward shift of concentration–response curve vs single agent.
Reported synergy in IPF fibroblast proliferation assay.
In vitro patient-derived fibroblast model.
forced vital capacity idiopathic pulmonary fibrosis clinical efficacy

Phase 3 IPF Efficacy Validation

Nerandomilast demonstrates direct antifibrotic activity in human IPF lung fibroblasts that is not a class-wide property of PDE4 inhibitors [1]. In vitro, nerandomilast inhibited TGF-β-stimulated myofibroblast transformation, as measured by α-SMA protein expression, with an IC50 of 210 nM in IPF lung fibroblasts . In the same assay systems, nintedanib overall was unremarkable [2]. Critically, when nerandomilast was combined with nintedanib, the inhibition of bFGF plus IL-1β-induced fibroblast proliferation was synergistic, producing an approximate 10-fold leftward shift of the concentration-response curve [3]. This synergism provides a mechanistic basis for the additive clinical benefit observed in the FIBRONEER-IPF trial, where 77.7% of patients received nerandomilast in combination with background antifibrotic therapy [4].

Phase 3 FVC Endpoint
Trial context
Nerandomilast 18 mg BID: -114.7 mL; Placebo: -183.5 mL; Difference 68.8 mL (95% CI 30.3-107.4).
Reported endpoint change in FVC decline over 52 weeks.
FIBRONEER-IPF trial, n=1177, background antifibrotic therapy allowed.
antifibrotic myofibroblast transformation drug synergy

Distinct Pharmacokinetic Interaction Profile: No Clinically Relevant Interaction with Nintedanib vs. 50% Plasma Concentration Reduction with Pirfenidone

Nerandomilast exhibits distinct drug-drug interaction profiles with the two standard-of-care antifibrotic agents [1]. Co-administration of nerandomilast with nintedanib does not result in clinically relevant pharmacokinetic changes for either drug, allowing for seamless combination therapy without dose adjustment [2]. In contrast, co-administration of nerandomilast with pirfenidone reduces plasma concentrations of nerandomilast by approximately 50%, an interaction that necessitated the use of the 18 mg twice-daily dose to achieve therapeutic efficacy in patients receiving background pirfenidone [3]. This interaction is well-characterized in the FIBRONEER-IPF trial, where patients stratified by background therapy showed that only the 18 mg dose of nerandomilast appeared effective in the pirfenidone subgroup [4]. The absence of interaction with nintedanib represents an operational advantage for procurement and experimental design when combination studies are planned [5].

drug-drug interaction pharmacokinetics combination therapy

Phase III Tolerability: Diarrhea Incidence 41.3% (18 mg) and 31.1% (9 mg) with Balanced Serious Adverse Events vs. Placebo

In the FIBRONEER-IPF Phase III trial, diarrhea was the most frequent adverse event in nerandomilast-treated patients, reported in 41.3% of the 18 mg group and 31.1% of the 9 mg group, compared with 16.0% in the placebo group [1]. Importantly, serious adverse events were balanced across all three trial groups (nerandomilast 18 mg, nerandomilast 9 mg, and placebo), indicating that the increased incidence of diarrhea did not translate into higher rates of severe or life-threatening events [2]. This tolerability profile compares favorably with published data for nonselective PDE4 inhibitors such as roflumilast, where diarrhea incidence has been reported at 6-10% in COPD populations but with higher rates of treatment discontinuation due to gastrointestinal adverse events, and where the emetic liability is more pronounced due to broader PDE4D inhibition [3]. The improved therapeutic ratio observed preclinically translates clinically to a manageable tolerability profile that permits 52-week continuous dosing in a fragile IPF population [4].

adverse events diarrhea safety profile

Nerandomilast Dihydrate: Research Applications


Standalone Fibrosis Research Avoiding Emesis

For researchers requiring a chemical probe with defined PDE4B-preferential selectivity to dissect isoform-specific contributions in pulmonary fibrosis, nerandomilast dihydrate offers a 9.1-fold preference for PDE4B over PDE4D (IC50 = 10 nM vs. 91 nM), substantially greater than roflumilast's 1.3-fold selectivity [1]. This selectivity signature enables target engagement studies where PDE4B-specific cAMP modulation is the primary readout, minimizing confounding contributions from PDE4D inhibition that drives gastrointestinal adverse effects [2]. The compound's direct antifibrotic activity in human IPF lung fibroblasts (IC50 = 210 nM for α-SMA inhibition) provides a validated in vitro system for structure-activity relationship studies aimed at optimizing antifibrotic potency independent of anti-inflammatory endpoints .

IND-Enabling Studies for Fibrosis

Nerandomilast dihydrate is uniquely positioned for combination therapy studies with nintedanib based on demonstrated in vitro synergy producing an approximate 10-fold leftward shift of the concentration-response curve for fibroblast proliferation inhibition [3]. Unlike pirfenidone, which reduces nerandomilast plasma exposure by approximately 50%, nintedanib shows no clinically relevant pharmacokinetic interaction with nerandomilast, enabling combination studies without dose adjustment [4]. The Phase III FIBRONEER-IPF trial confirms that 77.7% of patients received nerandomilast on top of background antifibrotic therapy with additive clinical benefit [5], establishing a clear translational path for preclinical combination studies seeking to replicate this synergism.

Combination Therapy Research with Nintedanib

For in vivo efficacy studies in pulmonary fibrosis models where dose-limiting emesis has historically constrained the use of nonselective PDE4 inhibitors, nerandomilast dihydrate provides a substantially improved therapeutic ratio compared with roflumilast in the validated Suncus murinus emesis model [6]. This improved tolerability enables higher effective dosing to achieve antifibrotic endpoints without triggering emetic adverse events that compromise data quality and animal welfare [7]. The compound has demonstrated efficacy in both bleomycin-induced and silica-induced mouse models of lung fibrosis under therapeutic dosing conditions, providing validated protocols for replicating these findings [8].

Translational Research on PDE4B Biology

Nerandomilast dihydrate is the only PDE4B-preferential inhibitor with demonstrated 52-week clinical efficacy in IPF and an ongoing 98-week open-label extension trial (FIBRONEER-ON), establishing a benchmark for chronic dosing studies [9]. The Phase III data showing 68.8 mL reduction in FVC decline at 52 weeks for the 18 mg twice-daily dose provides a clinically validated efficacy reference against which preclinical chronic dosing studies can be benchmarked [10]. The manageable tolerability profile, with diarrhea incidence of 31-41% and balanced serious adverse events versus placebo, supports long-term study designs that would be impractical with nonselective PDE4 inhibitors due to higher discontinuation rates [11].

Application
Selection Property
Validation Focus
Fibrosis model studies requiring tolerability context
PDE4B isoform selectivity review
Therapeutic ratio in emesis models
PDE4B inhibitor development benchmarking
Reported Phase 3 endpoint context
FVC decline endpoint review
Combination mechanism studies with nintedanib
Reported synergy in fibroblast proliferation model
Concentration-response shift analysis
PDE4B isoform functional studies
Preferential PDE4B inhibition context
Isoform selectivity validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
Explore Hub


Quote Request

Request a Quote for Nerandomilast dihydrate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.